Cas no 1248744-11-7 (2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine)

• Product Name: 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine
• CAS No: 1248744-11-7
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6033818
• PubChem ID: 62226152
• Update Time: 2025-06-14

2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine
• 1H-Imidazol-5-amine, 2,4-dimethyl-1-(1-methylethyl)-
• EN300-1257133
• 1-Isopropyl-2,4-dimethyl-1H-imidazol-5-amine
• AKOS011508215
• 1248744-11-7

• Inchi： 1S/C8H15N3/c1-5(2)11-7(4)10-6(3)8(11)9/h5H,9H2,1-4H3
• InChI Key： LDWDNCSOLBJMIW-UHFFFAOYSA-N
• SMILES： C1(C)N(C(C)C)C(N)=C(C)N=1

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 308.7±22.0 °C(Predicted)
• pka: 9.03±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine

Comprehensive Overview of 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine (CAS No. 1248744-11-7)

2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine, with the CAS number 1248744-11-7, is a specialized organic compound belonging to the imidazole class. Its unique molecular structure, featuring a dimethyl-substituted imidazole ring and an isopropyl group, makes it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly focusing on its reactivity and derivatization possibilities to unlock novel applications.

In recent years, the demand for imidazole-based compounds like 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine has surged due to their versatility in medicinal chemistry. A trending topic in scientific forums is the role of such heterocyclic amines in targeting enzyme modulation and cellular signaling pathways. Users frequently search for "imidazole derivatives in drug design" or "CAS 1248744-11-7 synthesis methods," reflecting a growing curiosity about its synthetic routes and bioactivity. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in precision medicine.

From a technical perspective, 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine exhibits notable solubility in polar organic solvents, which is critical for its formulation in lab-scale experiments. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity. Industry professionals often inquire about "scale-up production challenges for CAS 1248744-11-7" or "regioselective functionalization of imidazole amines," highlighting practical concerns in industrial applications. These queries align with the broader shift toward sustainable and scalable synthetic methodologies in fine chemical manufacturing.

Another area of interest is the compound’s potential in agrochemical innovation. With the rise of eco-friendly pest control solutions, researchers are investigating 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine as a precursor for biodegradable herbicides. Searches like "imidazole amines in crop protection" or "green chemistry applications of CAS 1248744-11-7" underscore this trend. The compound’s ability to form stable complexes with transition metals also opens doors for catalytic applications, a niche yet rapidly evolving field.

Quality control and regulatory compliance are frequently discussed in relation to 1248744-11-7. Laboratories prioritize protocols for impurity profiling and storage stability studies, given the compound’s sensitivity to light and moisture. Common search terms include "analytical standards for 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine" and "handling guidelines for hygroscopic amines." These topics reflect the compound’s practical challenges and the need for standardized best practices in research settings.

In conclusion, 2,4-dimethyl-1-(propan-2-yl)-1H-imidazol-5-amine (CAS 1248744-11-7) represents a multifaceted tool in modern chemistry. Its relevance spans drug discovery, agrochemicals, and material science, driven by its adaptable chemical framework. As scientific inquiries evolve, this compound continues to inspire innovation, addressing both academic questions and industrial demands. Future research may further elucidate its untapped potential, solidifying its role in next-generation chemical solutions.